Cas no 2228248-84-6 (3-(4-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-3,3-difluoropropanoic acid)

• Product Name: 3-(4-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-3,3-difluoropropanoic acid
• CAS No: 2228248-84-6
• MF: C₁₅H₁₉F₂NO₅
• MW: 331.311871767044
• CID: 5946034
• PubChem ID: 165714576
• Update Time: 2025-05-26

3-(4-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-3,3-difluoropropanoic acid
• 3-(4-{[(tert-butoxy)carbonyl]amino}-2-methoxyphenyl)-3,3-difluoropropanoic acid
• 2228248-84-6
• EN300-1899078

• Inchi： 1S/C15H19F2NO5/c1-14(2,3)23-13(21)18-9-5-6-10(11(7-9)22-4)15(16,17)8-12(19)20/h5-7H,8H2,1-4H3,(H,18,21)(H,19,20)
• InChI Key： HTXAOPZSOOGYNC-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(C1C=CC(=CC=1OC)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 331.12312903g/mol
• Monoisotopic Mass: 331.12312903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-(4-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-3,3-difluoropropanoic acid

Comprehensive Overview of 3-(4-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-3,3-difluoropropanoic acid (CAS No. 2228248-84-6)

The compound 3-(4-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-3,3-difluoropropanoic acid (CAS No. 2228248-84-6) is a fluorinated organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the difluoropropanoic acid moiety, make it a versatile intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its applications in drug discovery, particularly in the development of enzyme inhibitors and bioactive molecules.

One of the key reasons for the growing attention toward 3-(4-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-3,3-difluoropropanoic acid is its role in modulating biological activity. The presence of fluorine atoms enhances metabolic stability and bioavailability, which are critical factors in modern drug design. This aligns with current trends in medicinal chemistry, where fluorinated compounds are sought after for their improved pharmacokinetic properties. Additionally, the Boc-protected amine group offers synthetic flexibility, allowing for further derivatization under mild conditions.

From an industrial perspective, the demand for CAS No. 2228248-84-6 is driven by its utility in producing high-value intermediates. The compound’s methoxyphenyl scaffold is commonly found in ligands for G-protein-coupled receptors (GPCRs), a hot topic in drug development. With the rise of precision medicine and targeted therapies, researchers are exploring how such fluorinated building blocks can contribute to next-generation therapeutics. This has led to increased searches for "Boc-protected fluorinated acids" and "difluoropropanoic acid derivatives" in scientific databases.

Another area of interest is the compound’s potential in agrochemical applications. Fluorinated compounds often exhibit enhanced pesticidal or herbicidal activity due to their ability to resist degradation. The 3,3-difluoropropanoic acid segment in this molecule could be leveraged to develop novel crop protection agents, addressing global challenges like food security and sustainable agriculture. This connection to real-world problems makes CAS No. 2228248-84-6 a relevant subject for both academic and industrial research.

In summary, 3-(4-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-3,3-difluoropropanoic acid represents a promising candidate for multiple applications, from pharmaceuticals to agrochemicals. Its structural complexity and functional groups align with contemporary research priorities, making it a compound worth watching in the coming years. As the scientific community continues to explore fluorinated molecules, this compound’s relevance is likely to grow, further cementing its place in cutting-edge chemistry.